3-methyl-8-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 3-methyl-9-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C18H22N4O3/c1-21-13-18(24-17(21)23)8-5-10-22(11-9-18)12-15-19-16(25-20-15)14-6-3-2-4-7-14/h2-4,6-7H,5,8-13H2,1H3
• InChI Key: LZSNDDBHMUEWSB-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCCN(CC2)CC3=NOC(=N3)C4=CC=CC=C4)OC1=O
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. Oxadiazoles, being five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole and 1,3,4-oxadiazole.

Molecular Structure Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment. The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical and Chemical Properties Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds improve the oxygen balance and also release nitrogen gas, which is harmless to the environment, during decomposition.